Cas no 1156335-06-6 (3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol)

• Product Name: 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol
• CAS No: 1156335-06-6
• MF: C₉H₁₄ClNOS
• MW: 219.731560230255
• CID: 5205982
• PubChem ID: 43439141
• Update Time: 2025-06-11

3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(5-chlorothiophen-2-yl)ethyl]amino}propan-1-ol
• 1-Propanol, 3-[[1-(5-chloro-2-thienyl)ethyl]amino]-
• 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol

• Inchi： 1S/C9H14ClNOS/c1-7(11-5-2-6-12)8-3-4-9(10)13-8/h3-4,7,11-12H,2,5-6H2,1H3
• InChI Key： FFMDYHIDMCPSEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)NCCCO)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• XLogP3: 2
• Topological Polar Surface Area: 60.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol

3-{1-(5-Chlorothiophen-2-yl)ethylamino}propan-1-ol: A Comprehensive Overview

The compound 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol, identified by the CAS number 1156335-06-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of organothiophenes, which have garnered considerable attention due to their unique electronic properties and versatile reactivity. The presence of the thiophene ring, substituted with a chlorine atom at the 5-position, introduces interesting electronic effects that can be exploited in synthetic chemistry and material science.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The 5-chlorothiophen moiety in this compound has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for further research in medicinal chemistry. Additionally, the ethylamino group attached to the thiophene ring contributes to the compound's ability to form hydrogen bonds, which is a critical factor in drug design.

The synthesis of 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis of this compound. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions.

In terms of chemical properties, this compound exhibits a high degree of solubility in polar solvents due to its hydroxyl group and ethylamino substituent. Its ability to form intermolecular hydrogen bonds makes it an excellent candidate for studying supramolecular chemistry and self-assembling systems. Recent experiments have demonstrated that this compound can form stable aggregates in aqueous solutions, which could be utilized in the development of new materials for drug delivery systems.

The application of 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol extends beyond pharmaceuticals into the realm of materials science. Its electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have investigated its ability to act as a charge transport layer in organic electronic devices, where its unique combination of conductivity and stability could offer significant advantages over traditional materials.

Moreover, this compound has shown promise in catalysis applications. The thiophene ring's ability to coordinate with metal ions makes it a valuable ligand in homogeneous catalysis. Recent studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances the catalyst's activity and selectivity. This opens up new possibilities for its use in industrial chemical processes.

In conclusion, 3-{1-(5-chlorothiophen-2-yl)ethylamino}propan-1-ol (CAS No. 1156335-06-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a significant role in advancing both academic and industrial fields.